Cas no 17099-70-6 (aluminium hexafluorosilicate)

• Product Name: aluminium hexafluorosilicate
• CAS No: 17099-70-6
• MF: Al₂F₁₈Si₃
• MW: 480.190843582153
• CID: 95435
• Update Time: 2025-05-21

aluminium hexafluorosilicate Chemical and Physical Properties

Names and Identifiers

• aluminium hexafluorosilicate
• aluminium fluorosilicate
• aluminum hexafluorosilicate (2:3)
• aluminum silicon(4+) fluoride (2:3:18)
• ALUMINUM HEXAFLUOROSILICATE)

• Inchi： 1S/2Al.3F6Si/c;;3*1-7(2,3,4,5)6/q2*+3;3*-2
• InChI Key： YOKYIYGYAGPUHG-UHFFFAOYSA-N
• SMILES： [Al+3].[Al+3].[Si-2](F)(F)(F)(F)(F)F.[Si-2](F)(F)(F)(F)(F)F.[Si-2](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 479.8649

Experimental Properties

• Density: 1.918 g/cm3
• Melting Point: decomposes at ~1000℃ [MER06]
• Solubility: 溶于H2O
• PSA: 0
• Solubility: soluble H2O, decomposes in hot H2O [MER06]

aluminium hexafluorosilicate Security Information

• Hazardous Material transportation number：2855
• HazardClass：6.1(b)
• PackingGroup：III

Additional information on aluminium hexafluorosilicate

Comprehensive Overview of Aluminium Hexafluorosilicate (CAS No. 17099-70-6): Properties, Applications, and Industry Insights

Aluminium hexafluorosilicate (CAS No. 17099-70-6), also known as aluminum fluorosilicate or aluminum silicofluoride, is an inorganic compound with significant industrial relevance. This white crystalline solid is widely utilized in water treatment, ceramics, and construction due to its unique chemical properties. The compound's molecular formula is typically represented as Al₂(SiF₆)₃, highlighting its hexafluorosilicate anion structure. In recent years, searches for "aluminium hexafluorosilicate uses" and "CAS 17099-70-6 safety data" have surged, reflecting growing interest in its applications and handling protocols.

The production of aluminium hexafluorosilicate involves the reaction of aluminum hydroxide with hexafluorosilicic acid, a byproduct of phosphate fertilizer manufacturing. This process aligns with circular economy principles, as it repurposes industrial waste into a valuable material. Environmental-conscious manufacturers increasingly search for "sustainable fluorosilicate production" methods, making this aspect particularly relevant. The compound's solubility in water (approximately 65 g/100 mL at 20°C) and stability under normal conditions contribute to its versatility across applications.

In water treatment applications, aluminium hexafluorosilicate serves as an effective coagulant and fluoridation agent. Municipal water plants frequently use it as an alternative to aluminum sulfate, with searches for "water treatment chemicals comparison" showing heightened interest in performance metrics. The compound's dual functionality in both particle aggregation and fluoride supplementation makes it economically advantageous. Recent studies comparing "aluminum-based coagulants efficiency" have further validated its cost-effectiveness in large-scale operations.

The ceramics industry extensively employs aluminium hexafluorosilicate as a fluxing agent to lower melting temperatures and improve glaze quality. Manufacturers searching for "ceramic glaze additives" or "low-temperature flux alternatives" often discover this compound's benefits. Its ability to enhance surface hardness and chemical resistance in finished products has made it particularly valuable in sanitaryware production. Technical forums discussing "advanced ceramic formulations" frequently mention its role in achieving specific material properties.

Construction applications leverage aluminium hexafluorosilicate's hardening properties in concrete and mortar formulations. The compound reacts with calcium hydroxide to form calcium fluorosilicate, which increases durability and reduces porosity. This mechanism has sparked searches for "concrete durability enhancers" and "construction chemical additives." Infrastructure projects in humid environments particularly benefit from its moisture-resistant qualities, as evidenced by case studies shared in engineering publications.

From a chemical perspective, the hexafluorosilicate anion (SiF₆^2-) provides unique characteristics that distinguish this compound from other aluminum salts. Researchers investigating "fluorosilicate chemistry" have documented its thermal decomposition pathway, which begins at approximately 200°C. The compound's crystalline structure has been characterized through X-ray diffraction studies, with data available in major crystallographic databases under the CAS 17099-70-6 identifier.

Quality control parameters for aluminium hexafluorosilicate typically include purity assessments (often ≥98%), heavy metal content limits, and moisture specifications. Analytical techniques such as ion chromatography and atomic absorption spectroscopy are commonly employed, as indicated by laboratory searches for "fluorosilicate analysis methods." The compound's technical specifications vary slightly between manufacturers, prompting industrial buyers to compare "aluminum fluorosilicate grades" for specific application requirements.

Emerging research explores novel applications of aluminium hexafluorosilicate in specialty materials. Patent literature reveals investigations into its use as a precursor for aluminum-containing thin films and as a component in fire-retardant formulations. These developments correlate with increased searches for "advanced material precursors" and "inorganic flame retardants." The compound's compatibility with sol-gel processing methods has attracted attention from nanotechnology researchers as well.

Handling and storage recommendations for aluminium hexafluorosilicate emphasize dry, well-ventilated conditions to prevent moisture absorption and caking. Material safety data sheets (MSDS) provide detailed guidance, with professionals frequently searching for "hexafluorosilicate handling precautions." Standard industrial packaging includes moisture-resistant bags or sealed containers, with bulk quantities often shipped in specialized liners to maintain product integrity during transportation.

The global market for aluminium hexafluorosilicate reflects steady growth, particularly in regions with expanding water infrastructure and construction sectors. Market analysts tracking "inorganic fluorochemicals demand" project compound annual growth rates between 3-5% through 2030. Pricing trends show seasonal variations linked to raw material availability, with procurement specialists monitoring "fluorosilicate price trends" for strategic purchasing decisions.

Environmental considerations regarding aluminium hexafluorosilicate usage focus primarily on responsible fluoride management. Water treatment facilities implement precise dosing systems to maintain optimal fluoride levels, addressing searches for "fluoride concentration control." The compound's biodegradation products have been extensively studied, with regulatory frameworks establishing acceptable discharge limits in various jurisdictions.

Future developments in aluminium hexafluorosilicate technology may include enhanced purification methods and application-specific formulations. Industry conferences frequently feature sessions on "fluorosilicate innovation," where researchers present advances in production efficiency and novel uses. The compound's role in sustainable water treatment solutions continues to generate particular interest among environmental engineers and municipal planners.